N-(1,1-difluorobutan-2-yl)-2-methyl-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide

• IUPAC Name: N-(1,1-difluorobutan-2-yl)-2-methyl-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide
• InChI: InChI=1S/C15H26F2N2O2/c1-3-12(13(16)17)18-14(20)19-9-11(2)21-15(10-19)7-5-4-6-8-15/h11-13H,3-10H2,1-2H3,(H,18,20)
• InChI Key: SOWVXSZARAILBO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(F)F)NC(=O)N1CC(OC2(C1)CCCCC2)C
• Molecular Formula: C15H26F2N2O2
• Molecular Weight: 304.38 g/mol

Description

N-(1,1-difluorobutan-2-yl)-2-methyl-1-oxa-4-azaspiro[55]undecane-4-carboxamide is a synthetic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique spirocyclic structure, which includes a spiro[55]undecane core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,1-difluorobutan-2-yl)-2-methyl-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide typically involves multi-step organic synthesis. One common approach is to start with the preparation of the spirocyclic core, followed by the introduction of the fluorinated butyl group and the carboxamide functionality. Key steps may include:

Formation of the Spirocyclic Core: This can be achieved through cyclization reactions involving suitable precursors.

Introduction of the Fluorinated Butyl Group: This step often involves nucleophilic substitution reactions using fluorinated reagents.

Formation of the Carboxamide Group: This can be accomplished through amidation reactions using appropriate amine and carboxylic acid derivatives.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

N-(1,1-difluorobutan-2-yl)-2-methyl-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups within the molecule.

Substitution: Nucleophilic and electrophilic substitution reactions can be performed to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and nucleophiles are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups.

Scientific Research Applications

N-(1,1-difluorobutan-2-yl)-2-methyl-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1,1-difluorobutan-2-yl)-2-methyl-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide involves its interaction with specific molecular targets. The fluorinated butyl group and spirocyclic structure contribute to its binding affinity and selectivity. The compound may interact with enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-pentyl-1H-indazole-3-carboxamide
• N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(4-fluorobenzyl)-1H-indazole-3-carboxamide

Uniqueness

N-(1,1-difluorobutan-2-yl)-2-methyl-1-oxa-4-azaspiro[55]undecane-4-carboxamide stands out due to its unique spirocyclic structure and the presence of fluorine atoms